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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umeclidinium bromide is a long-acting muscarinic antagonist (LAMA) utilized in the
management of chronic obstructive pulmonary disease (COPD).[1] Its deuterated analog,
Umeclidinium Bromide-d5, serves as a valuable tool in preclinical research, primarily as an
internal standard for bioanalytical assays and for conducting pharmacokinetic studies to
investigate the kinetic isotope effect.[2] The replacement of hydrogen with deuterium can alter
the metabolic profile of a drug, potentially leading to an improved pharmacokinetic profile.[3][4]
This document provides detailed application notes and protocols for the utilization of
Umeclidinium Bromide-d5 in preclinical animal models, based on the extensive nonclinical
data available for the parent compound, Umeclidinium Bromide.

Physicochemical Properties
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Property Value

Chemical Formula C29H29DsBrNO2

Molecular Weight 513.54 g/mol

Isotopic Purity Typically >98%

Appearance White to off-white solid
Solubility Soluble in DMSO and Methanol

Application Note 1: Internal Standard for
Bioanalytical Assays

Umeclidinium Bromide-d5 is an ideal internal standard for the quantification of Umeclidinium
Bromide in biological matrices (e.g., plasma, tissue homogenates) from preclinical studies
using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical and
physical properties are nearly identical to the non-deuterated analyte, ensuring similar
extraction recovery and chromatographic retention time, while its mass difference allows for
distinct detection.

Experimental Protocol: Quantification of Umeclidinium
Bromide in Rat Plasma

1. Preparation of Stock and Working Solutions:

e Prepare a 1 mg/mL stock solution of Umeclidinium Bromide and Umeclidinium Bromide-d5
in DMSO.

o Serially dilute the Umeclidinium Bromide stock solution with 50% acetonitrile in water to
prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL.

e Prepare a working solution of Umeclidinium Bromide-d5 (internal standard) at a
concentration of 100 ng/mL in 50% acetonitrile in water.

2. Sample Preparation:
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To 50 pL of rat plasma (sample, blank, or calibration standard), add 10 uL of the 100 ng/mL
Umeclidinium Bromide-d5 working solution.

Add 150 pL of acetonitrile to precipitate proteins.
Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Analysis:
LC System: Standard HPLC system.
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

Mobile Phase: Gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).
Flow Rate: 0.3 mL/min.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

MRM Transitions:
o Umeclidinium Bromide: Monitor the appropriate parent > daughter ion transition.

o Umeclidinium Bromide-d5: Monitor the corresponding parent > daughter ion transition,
which will be +5 Da higher than the non-deuterated compound.

. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Umeclidinium Bromide to
Umeclidinium Bromide-d5 against the concentration of the calibration standards.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15142690?utm_src=pdf-body
https://www.benchchem.com/product/b15142690?utm_src=pdf-body
https://www.benchchem.com/product/b15142690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Determine the concentration of Umeclidinium Bromide in the unknown samples by
interpolation from the calibration curve.

Workflow for Use as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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